N-(4-acetylphenyl)-2-(4-bromophenyl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4-bromophenyl)acetamide
• InChI: InChI=1S/C16H14BrNO2/c1-11(19)13-4-8-15(9-5-13)18-16(20)10-12-2-6-14(17)7-3-12/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: UQOYWIWMBXSKGL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C16H14BrNO2
• Molecular Weight: 332.19 g/mol

Description

N-(4-acetylphenyl)-2-(4-bromophenyl)acetamide is an organic compound that features both acetyl and bromophenyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-2-(4-bromophenyl)acetamide typically involves the reaction of 4-acetylphenylamine with 4-bromophenylacetyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-2-(4-bromophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The acetyl group can be oxidized to a carboxylic acid.

Reduction: The bromophenyl group can be reduced to a phenyl group.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as sodium azide or thiourea in polar solvents.

Major Products

Oxidation: 4-acetylbenzoic acid.

Reduction: N-(4-acetylphenyl)-2-phenylacetamide.

Substitution: N-(4-acetylphenyl)-2-(4-aminophenyl)acetamide or N-(4-acetylphenyl)-2-(4-thiophenyl)acetamide.

Scientific Research Applications

N-(4-acetylphenyl)-2-(4-bromophenyl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural features that may interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-(4-bromophenyl)acetamide depends on its specific application. In medicinal chemistry, it may interact with enzymes or receptors,